Cas no 2122857-40-1 (ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate)

• Product Name: ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate
• CAS No: 2122857-40-1
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6101883
• PubChem ID: 165783878
• Update Time: 2025-06-25

ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate
• EN300-1460360
• 2122857-40-1

• Inchi： 1S/C15H18O2/c1-3-17-15(16)10-14(13-8-9-13)12-6-4-11(2)5-7-12/h4-7,10,13H,3,8-9H2,1-2H3/b14-10-
• InChI Key： JHHIPBGIANTPNY-UVTDQMKNSA-N
• SMILES： O(CC)C(/C=C(/C1C=CC(C)=CC=1)\C1CC1)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate

Introduction to Ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate (CAS No. 2122857-40-1)

Ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate, a compound with the chemical formula C₁₁H₁₄O₂, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2122857-40-1, exhibits a unique structural framework characterized by a conjugated enone system and a cyclopropyl substituent, which together contribute to its intriguing chemical properties and potential biological activities.

The molecular structure of ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate consists of an ester group linked to a substituted phenyl ring and a cyclopropyl moiety. The presence of the conjugated enone system suggests that this compound may exhibit photochemical reactivity, while the cyclopropyl group introduces steric hindrance and electronic effects that can influence its interactions with biological targets. The 4-methylphenyl substituent further enhances the complexity of the molecule, potentially modulating its pharmacological profile.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate fits into this category, as its structural features suggest it may possess bioactivity relevant to various diseases. For instance, studies have shown that compounds with similar structural motifs can interact with biological receptors and enzymes, leading to effects such as anti-inflammatory or analgesic properties.

One of the most compelling aspects of ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate is its synthetic accessibility. The compound can be readily prepared through established organic synthesis routes, including condensation reactions and esterification processes. This ease of synthesis makes it an attractive candidate for further exploration in both academic and industrial settings. Researchers have been particularly interested in developing efficient synthetic methodologies that preserve the integrity of the conjugated system while allowing for modifications at other positions in the molecule.

The pharmacological potential of ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate has been explored in several preclinical studies. These studies have focused on evaluating its interactions with various biological targets, including enzymes and receptors involved in pain signaling and inflammation. Preliminary results suggest that this compound may exhibit modest activity in these contexts, although further research is needed to fully elucidate its mechanism of action and therapeutic potential.

From a chemical biology perspective, ethyl (2E)-3-cyclopropyl-3-(4-methylphenyl)prop-2-enoate serves as an excellent scaffold for structure-based drug design. The presence of multiple functional groups allows chemists to modify specific parts of the molecule while retaining its core pharmacophore. This flexibility has led to the development of several derivatives that show enhanced bioactivity or improved pharmacokinetic profiles compared to the parent compound.

The synthesis of ethyl (2E)-3-cyclopropyl-3-(4-methylpheny)l prop -2 -enoate also provides insights into more complex natural products. By studying this molecule, researchers can gain valuable insights into reaction mechanisms and develop new synthetic strategies that can be applied to other challenging targets. For example, the use of transition metal catalysts in cross-coupling reactions has been instrumental in constructing the complex framework of this compound efficiently.

In conclusion, ethyl (2E)-3-cyclopropy l -3-(4-methylpheny l ) prop -2 -enoate is a promising compound with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and preliminary pharmacological activity make it an attractive candidate for further investigation. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.